MFCD03622647

• IUPAC Name: 5-(cycloheptylamino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H18N4O/c1-8-10(13-11(16)15-14-8)12-9-6-4-2-3-5-7-9/h9H,2-7H2,1H3,(H2,12,13,15,16)
• InChI Key: BVPGYBSCSMYZOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N=C1NC2CCCCCC2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

The compound identified as “MFCD03622647” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD03622647” involves a series of chemical reactions under controlled conditions. The exact synthetic route can vary, but it typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and availability.

Reaction Conditions: The reactions are carried out under specific conditions, such as temperature, pressure, and pH, to ensure optimal yield and purity.

Catalysts and Reagents: Various catalysts and reagents are used to facilitate the reactions. These may include acids, bases, solvents, and other chemical agents.

Purification: After the synthesis, the compound is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up to meet demand. This involves:

Large-Scale Reactors: Utilizing large reactors to handle the increased volume of reactants.

Automation: Implementing automated systems to control reaction conditions and monitor the process.

Quality Control: Ensuring consistent quality through rigorous testing and quality control measures.

Chemical Reactions Analysis

Types of Reactions

“MFCD03622647” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: It can also be reduced, resulting in the formation of reduced products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride for reduction reactions.

Solvents: Various solvents like water, ethanol, or acetone are used depending on the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. These products can include various derivatives and intermediates that are useful in further chemical synthesis.

Scientific Research Applications

“MFCD03622647” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in the synthesis of other chemical compounds.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on human health.

Industry: It is utilized in various industrial processes, including the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of “MFCD03622647” involves its interaction with specific molecular targets and pathways. This can include:

Binding to Receptors: The compound may bind to specific receptors on cell surfaces, triggering a cascade of biochemical events.

Enzyme Inhibition: It may inhibit the activity of certain enzymes, affecting metabolic pathways.

Signal Transduction: The compound can influence signal transduction pathways, altering cellular responses.